N'-[1-(3-hydroxyphenyl)ethylidene]-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide

• IUPAC Name: N-[(E)-1-(3-hydroxyphenyl)ethylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-11(12-6-4-7-14(20)9-12)18-19-17(21)16-10-13-5-2-3-8-15(13)22-16/h4,6-7,9-10,20H,2-3,5,8H2,1H3,(H,19,21)/b18-11+
• InChI Key: LDZSMBBTXVYZLS-WOJGMQOQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC2=C(S1)CCCC2)C3=CC(=CC=C3)O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC2=C(S1)CCCC2)/C3=CC(=CC=C3)O
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

This compound belongs to a class of compounds known for their complex molecular structures involving benzothiophene and carbohydrazide functionalities. While specific studies on "N'-[1-(3-hydroxyphenyl)ethylidene]-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide" are not readily available, research on related compounds provides insights into their synthesis, structural characteristics, and potential applications due to their unique chemical and physical properties.

Synthesis Analysis

The synthesis of related benzothiophene carbohydrazides typically involves the reaction of corresponding benzaldehyde with carboxylic acid hydrazide in the presence of a catalyst such as glacial acetic acid in ethanol. For example, Naganagowda et al. (2014) synthesized a similar compound by reacting 2-hydroxy-6-pentadecylbenzaldehyde with benzothiophene-2-carboxylic acid hydrazide, indicating a potential pathway for synthesizing the target compound (Naganagowda et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of benzothiophene carbohydrazides, including X-ray diffraction, NMR, and mass spectral analysis, reveals significant details about their conformation and bonding. Jiang et al. (2010) detailed the molecular conformation of a related compound through intramolecular hydrogen bonding, which may be relevant for understanding the structure of the target compound (Jiang, 2010).

Chemical Reactions and Properties

Chemical reactions involving benzothiophene carbohydrazides often lead to the formation of various biologically active derivatives. Shipilovskikh et al. (2014) discussed the recyclization reactions of ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, highlighting the chemical versatility of these compounds (Shipilovskikh et al., 2014).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are crucial for the application of these compounds. The crystal structure and hydrogen bonding patterns play a significant role in determining their physical properties, as discussed by Quoc et al. (2019) for related compounds (Quoc et al., 2019).

Chemical Properties Analysis

The chemical properties of benzothiophene carbohydrazides, including reactivity, stability, and potential biological activity, are influenced by their molecular structure. Ahmad et al. (2011) explored the anti-microbial activities of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl-1,2-benzothiazine-3-carbohydrazide 1,1-dioxides, indicating the potential for pharmacological applications of these compounds (Ahmad et al., 2011).